Cas no 420119-54-6 (ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate)

• Product Name: ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate
• CAS No: 420119-54-6
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• CID: 3980710
• PubChem ID: 135393426
• Update Time: 2025-05-19

ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3-carboxylic acid, 2-(trifluoromethyl)-, ethyl ester
• CID 135393426
• ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate
• Ethyl2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate
• 420119-54-6

• Inchi： 1S/C10H8F3N3O2/c1-2-18-9(17)7-8(10(11,12)13)15-6-5-14-3-4-16(6)7/h3-5H,2H2,1H3
• InChI Key： NMFFRSQMULAJHG-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=C(C(OCC)=O)N1C=CN=C2

Computed Properties

• Exact Mass: 259.05686099Da
• Monoisotopic Mass: 259.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.5Ų

Additional information on ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate

Ethyl 2-(Trifluoromethyl)Imidazo[1,2-a]Pyrazine-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate, with CAS No. 420119-54-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule consists of an imidazo[1,2-a]pyrazine core, which is a bicyclic structure with two nitrogen atoms in the pyrazine ring and one nitrogen atom in the imidazole ring. The trifluoromethyl group attached to the imidazole ring introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity.

The synthesis of ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrazine skeleton. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the bicyclic core while minimizing side reactions.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. The carboxylate group at position 3 of the imidazo[1,2-a]pyrazine ring can undergo various transformations, such as esterification or amidation, to generate derivatives with tailored properties. These derivatives have been explored for their ability to modulate cellular signaling pathways, making them promising candidates for anti-cancer drug development.

Recent studies have highlighted the role of ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate in inhibiting key enzymes involved in cancer progression. For example, researchers have demonstrated that certain derivatives of this compound can effectively suppress the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cell proliferation and survival. This finding underscores the potential of this compound as a lead molecule for developing novel anti-cancer therapies.

In addition to its pharmacological applications, ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate has also been investigated for its electronic properties. The presence of the trifluoromethyl group enhances the electron-deficient nature of the imidazo[1,2-a]pyrazine ring, making it a suitable candidate for use in organic electronics. Preliminary experiments have shown that derivatives of this compound can exhibit favorable charge transport properties, suggesting their potential application in organic field-effect transistors (OFETs) and other electronic devices.

The stability and reactivity of ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate make it an attractive substrate for further chemical modifications. Researchers have explored various substitution patterns on the imidazo[1,2-a]pyrazine ring to investigate their impact on biological activity and electronic properties. For instance, introducing electron-donating groups at specific positions has been shown to enhance solubility and bioavailability without compromising biological efficacy.

In conclusion, ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-3-carboxylate represents a versatile platform for exploring new chemical entities with diverse applications in medicine and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to pressing scientific challenges.